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Compound of Interest

Compound Name: 1-Phenylpent-3-en-1-one

Cat. No.: B15440625

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Phenylpent-3-en-1-one, also known as ethyl styryl ketone, is a chemical compound with the
CAS Number 3152-68-9. Structurally, it is classified as a chalcone, a class of aromatic ketones
that form the central core for a variety of important biological compounds. Chalcones and their
derivatives are a significant focus of research in medicinal chemistry due to their wide range of
pharmacological activities.

This technical guide provides a summary of the available health and safety information,
physical and chemical properties, a detailed experimental protocol for its synthesis, and an
overview of the potential biological activities and associated signaling pathways based on its
structural class.

Disclaimer: The toxicological properties of 1-Phenylpent-3-en-1-one have not been fully
investigated. Much of the specific toxicological data is unavailable. Therefore, this compound
should be handled with extreme care, assuming it is potentially hazardous. Appropriate
personal protective equipment and engineering controls should be used at all times.

Chemical and Physical Properties

The following table summarizes the key physical and chemical properties of 1-Phenylpent-3-
en-1-one.
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Property Value Source
Molecular Formula C11H120 [1112]
Molecular Weight 160.21 g/mol [2]
CAS Number 3152-68-9 [2]
IUPAC Name 1-phenylpent-1-en-3-one [2]
Ethyl styryl ketone, Styryl ethyl
Synonyms ketone, 1-Phenyl-1-penten-3- [2]
one
Melting Point 38.5°C [3]
Boiling Point 246.12°C (estimated) [3]
Density 0.8697 g/cm?3 [3]

Refractive Index

1.5684

[3]

Health and Safety Information

Due to the limited availability of specific toxicological data, a precautionary approach is

essential when handling 1-Phenylpent-3-en-1-one. The following sections summarize the

available safety information, largely drawn from safety data sheets (SDS) for this compound.

Hazard Identification

Specific GHS hazard classifications for 1-Phenylpent-3-en-1-one are not consistently

available. However, based on its chemical structure and the general properties of related

compounds, it should be treated as a potential irritant and sensitizer.

First-Aid Measures

In case of exposure, the following first-aid measures are recommended[4]:
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Exposure Route

First-Aid Measures

Inhalation

Move the victim to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and seek immediate medical

attention.

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of
water. Seek medical attention if irritation

develops or persists.

Eye Contact

Rinse cautiously with water for at least 15
minutes. Remove contact lenses, if present and
easy to do. Continue rinsing. Seek immediate

medical attention.

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.

Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure risk[4]:

Aspect

Recommendations

Handling

Handle in a well-ventilated area. Wear
appropriate personal protective equipment
(PPE), including gloves, safety goggles, and a
lab coat. Avoid generating dust or aerosols. Use
non-sparking tools and prevent electrostatic

discharge.

Storage

Store in a tightly closed container in a dry, cool,
and well-ventilated place. Keep away from

incompatible materials and sources of ignition.

Personal Protective Equipment (PPE)
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The following PPE is recommended when handling 1-Phenylpent-3-en-1-one[4]:

Protection Type Specifications

) Weatr tightly fitting safety goggles with side-
Eye/Face Protection Hield
shields.

. _ Wear chemical-resistant gloves and impervious
Skin Protection )
clothing.

If exposure limits are exceeded or irritation is
Respiratory Protection experienced, use a full-face respirator with an

appropriate cartridge.

Toxicological Data Summary

The following table summarizes the available toxicological data for 1-Phenylpent-3-en-1-one.
It is important to note the significant data gaps.

© 2025 BenchChem. All rights reserved. 4/13 Tech Support


https://www.benchchem.com/product/b15440625?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8234180/
https://www.benchchem.com/product/b15440625?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15440625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Toxicological Endpoint Data

Acute Oral Toxicity No data available
Acute Dermal Toxicity No data available
Acute Inhalation Toxicity No data available
Skin Corrosion/Irritation No data available
Serious Eye Damage/Irritation No data available
Respiratory or Skin Sensitization No data available
Germ Cell Mutagenicity No data available
Carcinogenicity No data available
Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure)  No data available

Specific Target Organ Toxicity (Repeated ]
No data available
Exposure)

Aspiration Hazard No data available

Ecotoxicological Information

There is currently no specific data available on the ecotoxicological effects of 1-Phenylpent-3-
en-1-one. Discharge into the environment should be avoided[4].

Experimental Protocols
Synthesis of 1-Phenylpent-3-en-1-one via Claisen-
Schmidt Condensation

1-Phenylpent-3-en-1-one can be synthesized via a Claisen-Schmidt condensation reaction
between benzaldehyde and 3-pentanone.[5][6][7] This reaction involves the base-catalyzed
reaction of a ketone with an aldehyde that lacks an alpha-hydrogen.

Materials:
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e Benzaldehyde

e 3-Pentanone

e Sodium hydroxide (NaOH)

» Ethanol

o Water

e Ice

o Standard laboratory glassware (round-bottom flask, condenser, dropping funnel, etc.)
o Magnetic stirrer and stir bar

» Rotary evaporator

Procedure:

o Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-
pentanone in ethanol.

o Base Addition: While stirring, slowly add an aqueous solution of sodium hydroxide to the
flask. The temperature may be controlled with an ice bath.

» Aldehyde Addition: Slowly add benzaldehyde to the reaction mixture using a dropping funnel.

o Reaction: Allow the reaction to stir at room temperature for a specified time (e.g., 2-4 hours),
monitoring the progress by thin-layer chromatography (TLC).

o Workup: Once the reaction is complete, pour the mixture into a beaker containing ice water.

« Isolation: The product may precipitate as a solid or separate as an oil. If it is a solid, it can be
collected by vacuum filtration. If it is an oil, the agueous layer can be extracted with an
organic solvent (e.g., ethyl acetate).
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o Purification: The crude product can be purified by recrystallization from a suitable solvent
(e.g., ethanol/water mixture) or by column chromatography.

« Characterization: Confirm the identity and purity of the product using techniques such as
NMR spectroscopy, IR spectroscopy, and melting point analysis.

A logical workflow for this experimental protocol is depicted in the following diagram.

Experimental Workflow: Synthesis of 1-Phenylpent-3-en-1-one

Reactants Reagents

Benzaldehyde 3-Pentanone Sodium Hydroxide (aq) Ethanol

Y

Claisen-Schmidt
Condensation

Aqueous Workup
(Ice Water)

Isolation
(Filtration/Extraction)

Purification
(Recrystallization/Chromatography)

1-Phenylpent-3-en-1-one
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Synthesis Workflow

Biological Activity and Signaling Pathways

While specific biological activity data for 1-Phenylpent-3-en-1-one is limited in publicly
available literature, its classification as a chalcone derivative places it in a class of compounds
with well-documented and diverse pharmacological effects. Chalcones are known to interact
with multiple biological targets and signaling pathways.[4][8][9]

Potential Biological Activities

Based on studies of related chalcone derivatives, 1-Phenylpent-3-en-1-one may exhibit
activities such as:

Anticancer

Anti-inflammatory

Antioxidant

Antimicrobial

Associated Signaling Pathways

The biological effects of chalcones are often mediated through their interaction with key cellular
signaling pathways. Two of the most prominent pathways modulated by chalcone derivatives
are the NF-kB and MAPK pathways.

NF-kB Signaling Pathway: The NF-kB (nuclear factor kappa-light-chain-enhancer of activated B
cells) pathway is a crucial regulator of inflammation, immunity, and cell survival. Many chalcone
derivatives have been shown to inhibit the activation of NF-kB, thereby reducing the expression
of pro-inflammatory genes.[4]
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NF-kB Signaling Pathway and Chalcone Inhibition
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MAPK Signaling Pathway: The Mitogen-Activated Protein Kinase (MAPK) pathway is another
critical signaling cascade involved in cell proliferation, differentiation, and apoptosis. Aberrant
MAPK signaling is often associated with cancer. Some chalcone derivatives have been found
to modulate MAPK signaling, leading to anti-proliferative and pro-apoptotic effects in cancer
cells.[9]
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MAPK Signaling Pathway and Chalcone Modulation
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Conclusion

1-Phenylpent-3-en-1-one is a chalcone derivative with potential for further investigation in
drug discovery and development. While its synthesis is well-established through methods like
the Claisen-Schmidt condensation, there is a significant lack of comprehensive health and
safety data. Researchers and scientists must handle this compound with appropriate caution,
utilizing all necessary safety measures. Future research should focus on thoroughly
characterizing its toxicological profile and further exploring its biological activities to fully
understand its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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